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Compound of Interest

Compound Name: 4-Cyclohexyl-2-methyl-2-butanol

Cat. No.: B1590949

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and safety information for 4-Cyclohexyl-2-methyl-2-butanol, a
significant fragrance ingredient. The information is intended for researchers, scientists, and
professionals in drug development and chemical synthesis.

Core Chemical Properties

4-Cyclohexyl-2-methyl-2-butanol, also known by its trade name Coranol, is a colorless liquid
that may partially crystallize at room temperature.[1][2][3] It possesses a characteristic spicy,
floral scent reminiscent of linalool.[1][3]

Identification and Nomenclature

Identifier Value

IUPAC Name 4-cyclohexyl-2-methylbutan-2-ol[4]
CAS Number 83926-73-2[1][4]

Molecular Formula C11H220[4][5]

Coranol, a,a-Dimethylcyclohexanepropanol,

Synonyms Cyclohexanepropanol, .alpha.,.alpha.-dimethyl-

[4]

Physicochemical Data
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Property Value Source
Molecular Weight 170.29 g/mol [415]
Boiling Point 222.3 °C at 760 mmHg [5]
Density 0.891 g/cm? [5]
Flash Point 94.47 °C [5]
Physical State Liquid, may partially crystallize  [1][4]
LogP 3.12 [5]

Synthesis of 4-Cyclohexyl-2-methyl-2-butanol

The industrial synthesis of 4-Cyclohexyl-2-methyl-2-butanol is typically a two-step process,
designed to be economically viable and scalable.[6] An older, less common method is also
documented.

Modern Industrial Synthesis

The contemporary method involves the reaction of styrene with isopropanol, followed by
catalytic hydrogenation.[2][6]

Experimental Protocol:
Step 1: Synthesis of 2-Methyl-4-phenyl-2-butanol

o Styrene and isopropanol are reacted at an elevated temperature. The molar ratio of styrene
to isopropanol is a critical parameter, typically ranging from 1:0.5 to less than 1:5.[6]

e This reaction can be carried out in a batch process.[2]
e The product of this step is 2-methyl-4-phenyl-2-butanol.[2][6]
Step 2: Hydrogenation to 4-Cyclohexyl-2-methyl-2-butanol

o The intermediate, 2-methyl-4-phenyl-2-butanol, is then subjected to heterogeneously
catalyzed hydrogenation.[2][6]
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* A catalyst suitable for the ring hydrogenation of aromatics is employed.[2][6] This process
converts the phenyl group to a cyclohexyl group.

¢ The final product, 4-Cyclohexyl-2-methyl-2-butanol, is obtained with high selectivity and
yield.[2]
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Modern Industrial Synthesis of 4-Cyclohexyl-2-methyl-2-butanol

Historical Synthesis Method

An older, less economically favorable synthesis route involves the use of organometallic
reagents.[6]

Experimental Protocol:
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+ 3-Cyclohexylpropanoic acid is converted to its corresponding acid chloride.[6]

e The acid chloride is then reacted with two moles of methyllithium to yield 4-Cyclohexyl-2-
methyl-2-butanol.[6]

e The use of methyllithium, a hazardous and expensive reagent, makes this method less
suitable for large-scale production.[2][6]
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Historical Synthesis of 4-Cyclohexyl-2-methyl-2-butanol

Spectroscopic Data

Detailed spectroscopic data is crucial for the unambiguous identification and characterization of
chemical compounds.
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Mass Spectrometry

Gas Chromatography-Mass Spectrometry (GC-MS) data for 4-Cyclohexyl-2-methyl-2-butanol
is available in public databases such as PubChem. This technique is suitable for separating the
compound from a mixture and determining its molecular weight and fragmentation pattern.

Biological Activity and Safety

Currently, the primary documented biological effect of 4-Cyclohexyl-2-methyl-2-butanol is its
interaction with olfactory receptors, resulting in its characteristic floral, spicy aroma.[1][3] There
is no readily available information on its engagement with other specific biological signaling
pathways.

Safety and Handling

4-Cyclohexyl-2-methyl-2-butanol is classified as a substance that can cause serious eye
damage and is toxic to aquatic life with long-lasting effects.[4]

Precautionary Measures:

Handling: Use in a well-ventilated area. Avoid contact with skin and eyes. Wear appropriate
personal protective equipment, including safety glasses and gloves.[7]

o Storage: Store in a cool, well-ventilated place in a tightly closed container.[7]

o Fire Safety: Keep away from heat, sparks, and open flames. Use carbon dioxide, dry
chemical, or foam for extinction.[7][8]

o First Aid: In case of eye contact, rinse cautiously with water for several minutes. If on skin,
wash thoroughly with soap and water.[7]

Conclusion

4-Cyclohexyl-2-methyl-2-butanol is a commercially important fragrance ingredient with well-
defined chemical and physical properties. Its synthesis is primarily achieved through a robust
and economical two-step industrial process. While its olfactory properties are well-documented,
further research into its broader biological activities could be a potential area of exploration for
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the scientific community. The provided safety and handling information should be strictly
adhered to in any research or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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